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Compound of Interest

Compound Name: Dapsone-15N2

Cat. No.: B584252 Get Quote

This technical guide provides an in-depth overview of the core physical and chemical

properties of Dapsone-15N2, tailored for researchers, scientists, and drug development

professionals. The information is presented to facilitate easy comparison and includes detailed

experimental methodologies and key signaling pathways.

Physical and Chemical Properties
Dapsone-15N2 is the isotopically labeled form of Dapsone, containing two nitrogen-15 atoms.

While specific experimental data for the labeled compound is limited, the following tables

summarize the known properties of Dapsone-15N2 and its unlabeled counterpart, Dapsone.

The properties of unlabeled Dapsone are considered a close approximation.

Table 1: General Properties of Dapsone-15N2

Property Value Source

Chemical Name

4-[(4-

aminophenyl)sulfonyl]aniline-

15N2

N/A

Molecular Formula C₁₂H₁₂15N₂O₂S N/A

Molecular Weight 250.29 g/mol N/A

CAS Number 287476-19-1 N/A
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Table 2: Physical Properties of Unlabeled Dapsone

Property Value Source

Melting Point 175-176 °C [1]

Appearance
White or creamy-white

crystalline powder
[2]

Solubility

Soluble in alcohol, methanol,

acetone, and dilute

hydrochloric acid. Practically

insoluble in water.

[1]

Table 3: Spectral Data of Unlabeled Dapsone

Technique Key Data Points Source

¹H-NMR Spectra available in DMSO-d6. [3]

¹³C-NMR Spectral data available. [4]

Infrared (IR)
Characteristic peaks for N-H,

S=O, and aromatic C-H bonds.
[5]

Mass Spectrometry Mass spectrum data available. [6]

Note: The spectral data provided is for unlabeled Dapsone and should be used as a reference.

The presence of 15N isotopes in Dapsone-15N2 will result in different splitting patterns and

chemical shifts in NMR spectroscopy and a different molecular ion peak in mass spectrometry.

Experimental Protocols
General Synthesis of Dapsone
While a specific, detailed protocol for the synthesis of Dapsone-15N2 is not readily available in

the cited literature, a general approach can be adapted from established methods for

synthesizing unlabeled Dapsone. The key modification would be the use of a 15N-labeled

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-108219
https://eureka.patsnap.com/patent-US20170217883A1
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-108219
https://pubs.rsc.org/en/content/articlelanding/1982/c3/c39820000062
https://pmc.ncbi.nlm.nih.gov/articles/PMC8273115/
https://pubs.rsc.org/en/content/articlelanding/2021/cc/d1cc01734a
https://patents.google.com/patent/CN106518735A/en
https://www.benchchem.com/product/b584252?utm_src=pdf-body
https://www.benchchem.com/product/b584252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


starting material, such as 15N-aniline. A representative synthesis is outlined below, based on

the reaction of 4-acetamidobenzenesulfonyl chloride with an aniline, followed by deacetylation.

Materials:

4-acetamidobenzenesulfonyl chloride

15N-aniline

Pyridine

Hydrochloric acid

Sodium hydroxide

Ethanol

Procedure:

Coupling Reaction: Dissolve 15N-aniline in pyridine. To this solution, slowly add 4-

acetamidobenzenesulfonyl chloride while maintaining the temperature below 40°C. Stir the

mixture for several hours until the reaction is complete (monitored by TLC).

Hydrolysis: Add the reaction mixture to a solution of hydrochloric acid to precipitate the N-

acetylated intermediate. Filter the precipitate and wash with water.

Deacetylation: Reflux the N-acetylated intermediate in a solution of sodium hydroxide in

aqueous ethanol for several hours.

Purification: Cool the reaction mixture and neutralize with hydrochloric acid to precipitate the

Dapsone-15N2 product. The crude product can be purified by recrystallization from ethanol

or by column chromatography on silica gel.

Analytical Characterization
High-Performance Liquid Chromatography (HPLC)

A validated RP-HPLC method can be used for the analysis of Dapsone.
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Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase: A mixture of methanol and water (e.g., 70:30 v/v).

Flow Rate: 1.0 mL/min.

Detection: UV at 295 nm.

Concentration Range: Linearity is typically observed in the range of 5–50 μg/mL.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

A sensitive LC-MS/MS method can be employed for quantification in biological matrices.

Chromatographic Separation: UPLC with a suitable column.

Ionization: Electrospray ionization (ESI) in positive mode.

Mass Spectrometer: Triple quadrupole mass spectrometer.

Signaling Pathways
Dapsone exhibits a dual mechanism of action, encompassing both antibacterial and anti-

inflammatory effects.

Antibacterial Mechanism: Inhibition of Folate Synthesis
Dapsone acts as a competitive inhibitor of dihydropteroate synthase (DHPS), an essential

enzyme in the bacterial folic acid synthesis pathway. By competing with the natural substrate,

para-aminobenzoic acid (PABA), Dapsone blocks the synthesis of dihydrofolic acid, a precursor

for DNA and RNA synthesis, thereby inhibiting bacterial growth.
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Caption: Dapsone's antibacterial mechanism of action.

Anti-inflammatory Mechanism: Inhibition of Neutrophil
and Myeloperoxidase Activity
Dapsone's anti-inflammatory properties are attributed to its ability to interfere with neutrophil

function. It inhibits the myeloperoxidase-H2O2-halide system, thereby reducing the production

of cytotoxic reactive oxygen species. Dapsone also inhibits neutrophil chemotaxis and

adherence.
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Caption: Dapsone's anti-inflammatory mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2021/cc/d1cc01734a
https://pubs.rsc.org/en/content/articlelanding/2021/cc/d1cc01734a
https://patents.google.com/patent/CN106518735A/en
https://www.benchchem.com/product/b584252#physical-and-chemical-properties-of-dapsone-15n2
https://www.benchchem.com/product/b584252#physical-and-chemical-properties-of-dapsone-15n2
https://www.benchchem.com/product/b584252#physical-and-chemical-properties-of-dapsone-15n2
https://www.benchchem.com/product/b584252#physical-and-chemical-properties-of-dapsone-15n2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b584252?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

